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Cat. No.: B1240660

Get Quote

Executive Summary
Tris(1,10-phenanthroline)ruthenium(II) (

) is a polypyridyl transition metal complex that serves as a cornerstone in photophysics and
nucleic acid chemical biology. Unlike its bipyridine analogue (

), the phenanthroline variant possesses an extended aromatic surface area, enabling distinct
hydrophobic interactions and partial intercalation into DNA helices.

This guide provides a rigorous analysis of the complex's

symmetric architecture, precise molecular weight metrics for formulation, and a self-validating
synthesis protocol. It is designed for researchers utilizing this molecule as a chiral probe for
DNA structure or as a photoredox catalyst in drug discovery.

Part 1: Structural Anatomy & Stereochemistry
The physicochemical behavior of
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is dictated by its rigid octahedral geometry and propeller-like chirality.

Coordination Geometry and Symmetry
The central Ruthenium(II) ion (

low-spin electronic configuration) is coordinated by three bidentate 1,10-phenanthroline
ligands.

Point Group:

symmetry.

Chirality: The complex is chiral, existing as two stable enantiomers,

(Delta) and

(Lambda). This is not carbon-center chirality but helical chirality defined by the spatial
arrangement of the ligands.

-isomer: Right-handed propeller (matches the twist of right-handed B-DNA).

-isomer: Left-handed propeller.

The "Light Switch" vs. Structural Probe Distinction
While often confused with the "light switch" complex

(which is non-emissive in water),

is emissive in aqueous solution. Its utility in drug development lies in enantioselective binding:

The

enantiomer binds favorably to the minor groove of B-DNA due to geometric complementarity.

The

enantiomer is sterically hindered from deep groove binding in B-DNA, often restricted to
electrostatic surface binding or semi-intercalation in altered DNA structures.

Visualization of Stereochemical Hierarchy
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Figure 1: Structural hierarchy and stereochemical resolution of Tris(1,10-

phenanthroline)ruthenium(II).

Part 2: Physicochemical Metrics & Molecular
Weight[1]
Accurate dosing in biological assays requires distinguishing between the naked cation and its

various salt forms. The chloride salt is most common for biological applications due to water

solubility, while the hexafluorophosphate (

) salt is used in non-aqueous electrochemistry.

Table 1: Stoichiometry and Molecular Weight Data
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Form Formula
Molecular
Weight ( g/mol
)

Solubility
Primary
Application

Cation Only 641.69 N/A Theoretical Basis

Chloride

(Anhydrous)
712.59

High (

)

DNA Binding,

Cell Studies

Chloride

(Dihydrate)
748.62

High (

)

Standard

Commercial

Form

Hexafluorophosp

hate
931.63

Low (

), High (MeCN)

ECL, OLEDs,

Photoredox

Note: Molecular weights calculated using standard atomic weights: Ru (101.07), C (12.011), H

(1.008), N (14.007), Cl (35.45), P (30.97), F (18.998).

Key Optical Properties (in Acetonitrile/Water)
Absorbance (

): ~447 nm (MLCT band).

Extinction Coefficient (

):

at 447 nm.

Emission (

): ~600–630 nm (Red-Orange).

Part 3: Synthesis & Purification Protocol
This protocol outlines the synthesis of the chloride salt.[1] It utilizes a self-validating colorimetric

endpoint: the reaction must transition from the dark brown/blue of
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to a vibrant orange/red, indicating the formation of the MLCT (Metal-to-Ligand Charge Transfer)
state.

Reagents
Ruthenium(III) chloride hydrate (

).

1,10-Phenanthroline (3.3 equivalents).[2][3]

Ethanol (95%) and Deionized Water.

Sodium Hypophosphite (

) - Optional reducing agent to accelerate Ru(III) to Ru(II).

Step-by-Step Methodology
Preparation: Dissolve

(1 mmol) and 1,10-phenanthroline (3.3 mmol) in 30 mL of an Ethanol/Water (1:1) mixture.

Reflux (The Reaction): Heat the mixture to reflux (

) for 4–6 hours.

Validation Check: The solution should shift from dark brown to deep orange. If the solution

remains dark/greenish, reduction is incomplete. Add a pinch of sodium hypophosphite and

continue reflux.

Filtration: Cool to room temperature. Filter off any unreacted ligand (phenanthroline is

soluble in ethanol, but excess may precipitate if highly concentrated).

Precipitation (Anion Exchange):

For Chloride Salt: Evaporate solvent to dryness, redissolve in minimal water, and add

saturated KCl or acetone to precipitate.

For
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Salt (Higher Purity): Add saturated

(aq) to the reaction mixture. The orange solid

will precipitate immediately (hydrophobic). Filter and wash with water.

Conversion to Chloride (If

route taken): Dissolve the

salt in acetone, add tetra-n-butylammonium chloride (TBAC) dissolved in acetone. The
chloride salt precipitates instantly. Filter and dry.

Synthesis Workflow Diagram
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Figure 2: Synthesis workflow with colorimetric validation checkpoints.

Part 4: Functional Applications in Drug
Development
DNA Binding Mechanism
In drug development,

is used to probe DNA secondary structures.

Groove Binding: The

-isomer fits snugly into the minor groove of right-handed B-DNA. This binding increases the
luminescence lifetime by shielding the complex from solvent quenching (water).
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Semi-Intercalation: Unlike the planar dppz ligand which fully intercalates, the phen ligands

are somewhat sterically hindered. However, one of the three phenanthroline blades can

wedge partially between base pairs, causing local bending.

Experimental Validation of Binding
To confirm binding in a drug screening context:

Titration: Add increasing concentrations of DNA to a fixed concentration of

.

Observation: Monitor Emission at 610 nm.

Result: An increase in emission intensity (hypochromicity in Absorbance, hyperchromicity in

Emission) confirms binding and shielding from water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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